Cas no 1361499-46-8 (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carbonyl chloride)

• Product Name: 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carbonyl chloride
• CAS No: 1361499-46-8
• MF: C₁₃H₃Cl₆FO
• MW: 406.878721475601
• CID: 4995359
• Update Time: 2025-07-22

3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carbonyl chloride

• Inchi： 1S/C13H3Cl6FO/c14-8-7(9(15)11(17)12(18)10(8)16)4-2-1-3-5(20)6(4)13(19)21/h1-3H
• InChI Key： RKBDFOSGZIEMGN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC=C(C=1C(=O)Cl)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 381
• XLogP3: 7.3
• Topological Polar Surface Area: 17.1

Additional information on 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carbonyl chloride

Introduction to 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carbonyl chloride (CAS No. 1361499-46-8)

3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carbonyl chloride (CAS No. 1361499-46-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, characterized by its fluorine substituent and a highly chlorinated biphenyl backbone, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of multiple chlorine atoms enhances its reactivity, making it a valuable building block for further chemical transformations.

The pentachlorobiphenyl moiety in this compound imparts exceptional stability and lipophilicity, which are critical attributes for designing compounds with improved pharmacokinetic profiles. These properties have positioned 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carbonyl chloride as a key intermediate in the development of novel therapeutic agents targeting a range of diseases, including neurological disorders and infectious diseases.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated compounds due to their enhanced metabolic stability and binding affinity. The incorporation of fluorine atoms into drug molecules often leads to improved efficacy and reduced toxicity. 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carbonyl chloride exemplifies this trend, as it provides a robust scaffold for constructing fluorinated derivatives with potential therapeutic applications.

One of the most compelling aspects of this compound is its utility in the synthesis of biphenyl-based carbonyl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The carbonyl chloride functionality (-COCl) is particularly useful for forming amide and ester bonds, which are fundamental in drug design. Researchers have leveraged this property to develop novel antibiotics, antivirals, and anti-inflammatory agents.

The structural complexity of 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carbonyl chloride also makes it an attractive candidate for exploring new synthetic pathways. Advances in computational chemistry and molecular modeling have enabled scientists to predict the reactivity and stability of this compound with high accuracy. These computational tools have been instrumental in optimizing synthetic routes, reducing experimental costs, and accelerating the discovery process.

Recent studies have highlighted the potential of fluorinated biphenyl derivatives in modulating biological pathways associated with cancer and neurodegenerative diseases. For instance, researchers have demonstrated that certain biphenyl-based compounds can inhibit kinases and other enzymes involved in tumor growth. The unique electronic properties conferred by the fluorine atom and the electron-withdrawing effect of the chlorine substituents make 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carbonyl chloride a promising candidate for further exploration in oncology research.

The agrochemical sector has also benefited from the versatility of this compound. Fluorinated biphenyl derivatives exhibit potent activity against pests and pathogens, making them valuable components in crop protection strategies. The stability provided by the chlorinated backbone ensures that these compounds remain effective over extended periods, even under adverse environmental conditions.

In conclusion, 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carbonyl chloride (CAS No. 1361499-46-8) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features, including the presence of a fluorine atom and multiple chlorine substituents, make it an indispensable tool for synthetic chemists. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play an even greater role in the development of next-generation therapeutics and crop protection agents.